N-butyl-4-[(phenoxyacetyl)amino]benzamide

• Molecular Formula: C19H22N2O3
• Molecular Weight: 326.4 g/mol
• IUPAC Name: N-butyl-4-[(2-phenoxyacetyl)amino]benzamide
• InChI: InChI=1S/C19H22N2O3/c1-2-3-13-20-19(23)15-9-11-16(12-10-15)21-18(22)14-24-17-7-5-4-6-8-17/h4-12H,2-3,13-14H2,1H3,(H,20,23)(H,21,22)
• InChI Key: WJQDFTPVWFYPSS-UHFFFAOYSA-N
• SMILES: CCCCNC(=O)C1=CC=C(C=C1)NC(=O)COC2=CC=CC=C2

Description

N-butyl-4-[(phenoxyacetyl)amino]benzamide, also known as BPA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is a member of the benzamide family and is synthesized through a complex process that involves several chemical reactions.

Scientific Research Applications

N-butyl-4-[(phenoxyacetyl)amino]benzamide has several potential applications in scientific research. One of the primary applications is in the field of cancer research. Studies have shown that N-butyl-4-[(phenoxyacetyl)amino]benzamide has anti-cancer properties and can inhibit the growth of various cancer cells. N-butyl-4-[(phenoxyacetyl)amino]benzamide has also been shown to have anti-inflammatory and anti-oxidative properties, making it a potential candidate for the treatment of various inflammatory diseases.

Mechanism of Action

The mechanism of action of N-butyl-4-[(phenoxyacetyl)amino]benzamide is not fully understood. However, studies have suggested that N-butyl-4-[(phenoxyacetyl)amino]benzamide inhibits the activity of several enzymes that are involved in cancer cell growth and proliferation. N-butyl-4-[(phenoxyacetyl)amino]benzamide has also been shown to induce cell cycle arrest and apoptosis in cancer cells.
Biochemical and Physiological Effects
N-butyl-4-[(phenoxyacetyl)amino]benzamide has several biochemical and physiological effects. Studies have shown that N-butyl-4-[(phenoxyacetyl)amino]benzamide can inhibit the activity of several enzymes that are involved in cancer cell growth and proliferation. N-butyl-4-[(phenoxyacetyl)amino]benzamide has also been shown to induce cell cycle arrest and apoptosis in cancer cells. N-butyl-4-[(phenoxyacetyl)amino]benzamide has anti-inflammatory and anti-oxidative properties, making it a potential candidate for the treatment of various inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-butyl-4-[(phenoxyacetyl)amino]benzamide in lab experiments is its anti-cancer properties. N-butyl-4-[(phenoxyacetyl)amino]benzamide has been shown to inhibit the growth of various cancer cells, making it a potential candidate for the development of new cancer treatments. However, one of the limitations of using N-butyl-4-[(phenoxyacetyl)amino]benzamide in lab experiments is its complex synthesis process. The synthesis of N-butyl-4-[(phenoxyacetyl)amino]benzamide involves several chemical reactions, making it a time-consuming and expensive process.

Future Directions

There are several future directions for the use of N-butyl-4-[(phenoxyacetyl)amino]benzamide in scientific research. One of the future directions is the development of new cancer treatments that are based on N-butyl-4-[(phenoxyacetyl)amino]benzamide. Another future direction is the investigation of the anti-inflammatory and anti-oxidative properties of N-butyl-4-[(phenoxyacetyl)amino]benzamide for the treatment of various inflammatory diseases. Additionally, the synthesis process of N-butyl-4-[(phenoxyacetyl)amino]benzamide can be optimized to make it more cost-effective and time-efficient.
Conclusion
In conclusion, N-butyl-4-[(phenoxyacetyl)amino]benzamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. The synthesis of N-butyl-4-[(phenoxyacetyl)amino]benzamide involves several chemical reactions, and it has several potential applications in cancer research and the treatment of various inflammatory diseases. N-butyl-4-[(phenoxyacetyl)amino]benzamide has anti-cancer properties, inhibits the activity of several enzymes involved in cancer cell growth and proliferation, and induces cell cycle arrest and apoptosis in cancer cells. The future directions for the use of N-butyl-4-[(phenoxyacetyl)amino]benzamide in scientific research include the development of new cancer treatments, investigation of anti-inflammatory and anti-oxidative properties, and optimization of the synthesis process.

Synthesis Methods

The synthesis of N-butyl-4-[(phenoxyacetyl)amino]benzamide involves several chemical reactions. The first step is the synthesis of 4-aminobenzamide, which is achieved by reacting 4-nitrobenzamide with stannous chloride in hydrochloric acid. The resulting 4-aminobenzamide is then reacted with phenoxyacetyl chloride in the presence of triethylamine to yield N-(phenoxyacetyl)-4-aminobenzamide. Finally, N-(phenoxyacetyl)-4-aminobenzamide is reacted with n-butylamine in the presence of sodium hydride to yield N-butyl-4-[(phenoxyacetyl)amino]benzamide.